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Compound of Interest

Compound Name: 4-Bromopyridine-2,6-dimethanol

CAS No.: 120491-88-5

Cat. No.: B053160

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromopyridine-2,6-dimethanol,
a key heterocyclic compound. The document details its physicochemical properties, a plausible

synthetic route with a detailed experimental protocol, and its potential role in modulating critical

biological signaling pathways.

Core Compound Data
Quantitative data for 4-Bromopyridine-2,6-dimethanol is summarized in the table below,

providing a clear reference for its key physical and chemical properties.
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Property Value

Molecular Weight 218.0479 g/mol

Chemical Formula C₇H₈BrNO₂

CAS Number 120491-88-5

Appearance Solid

Purity Typically ≥98%

InChI
InChI=1S/C7H8BrNO2/c8-5-1-6(3-10)9-7(2-5)4-

11/h1-2,10-11H,3-4H2

InChI Key YKHIIERVIUJUBD-UHFFFAOYSA-N

Synonyms
(4-bromopyridine-2,6-diyl)dimethanol, 4-Bromo-

2,6-bis(hydroxymethyl)pyridine

Potential Biological Significance: Modulation of the
NF-κB Signaling Pathway
Pyridine-based molecules are recognized for their diverse biological activities, including the

ability to modulate key signaling pathways implicated in various diseases.[1][2] One of the most

significant of these is the Nuclear Factor-kappa B (NF-κB) pathway, which plays a central role

in inflammation, immune responses, cell proliferation, and survival.[3][4] The dysregulation of

the NF-κB pathway is a hallmark of many chronic diseases, including cancer, autoimmune

disorders, and inflammatory conditions.[4]

The canonical NF-κB pathway is a primary target for therapeutic intervention.[4] In its inactive

state, NF-κB dimers (typically p50/p65) are sequestered in the cytoplasm by inhibitor of κB

(IκB) proteins.[3] Upon stimulation by various signals, such as inflammatory cytokines, the IκB

kinase (IKK) complex becomes activated and phosphorylates IκBα.[3] This phosphorylation

event targets IκBα for ubiquitination and subsequent degradation by the proteasome, liberating

the NF-κB dimer to translocate to the nucleus and activate the transcription of target genes.[3]

Pyridine derivatives have been shown to inhibit NF-κB activation, potentially by interfering with

the degradation of IκBα.[3]
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Caption: The Canonical NF-κB Signaling Pathway and a potential point of inhibition by pyridine
derivatives.

Synthesis of 4-Bromopyridine-2,6-dimethanol
A plausible synthetic route to 4-Bromopyridine-2,6-dimethanol can be conceptualized based

on established methodologies for the synthesis of substituted pyridines. A common strategy

involves the synthesis of the core pyridinedimethanol structure followed by selective

bromination. An alternative, and often more controlled, approach is to start from a pre-

functionalized pyridine ring, such as chelidamic acid, and perform subsequent modifications.

The following experimental workflow outlines a two-step process starting from Dimethyl 4-

hydroxypyridine-2,6-dicarboxylate, involving bromination followed by reduction.
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Start: Dimethyl
4-hydroxypyridine-2,6-dicarboxylate

Step 1: Bromination
Reagents: POBr₃ or PBr₅

Conditions: Heat

Intermediate: Dimethyl
4-bromopyridine-2,6-dicarboxylate

Step 2: Reduction
Reagents: Sodium Borohydride (NaBH₄)

Solvent: Methanol (MeOH)
Conditions: 0°C to 20°C

Final Product:
4-Bromopyridine-2,6-dimethanol

Purification
(Column Chromatography)

Characterization
(NMR, MS)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Bromopyridine-2,6-dimethanol.

Detailed Experimental Protocols
The following protocols are adapted from established procedures for the synthesis of

analogous compounds and provide a robust framework for the laboratory-scale preparation of
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4-Bromopyridine-2,6-dimethanol.

Step 1: Synthesis of Dimethyl 4-bromopyridine-2,6-dicarboxylate

This procedure is adapted from synthetic methods for the bromination of hydroxypyridines.

Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, add Dimethyl 4-hydroxypyridine-2,6-dicarboxylate (1.0 equivalent).

Addition of Reagent: Carefully add phosphorus oxybromide (POBr₃) or phosphorus

pentabromide (PBr₅) (1.5 - 2.0 equivalents) to the flask. The reaction is typically performed

neat or in a high-boiling inert solvent.

Reaction Conditions: Heat the reaction mixture to reflux (typically 100-120°C) and maintain

for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature. Carefully pour the

mixture onto crushed ice with vigorous stirring.

Extraction: Neutralize the aqueous solution with a saturated sodium bicarbonate solution.

Extract the product with a suitable organic solvent, such as dichloromethane or ethyl acetate

(3 x volume of aqueous phase).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,

filter, and concentrate the solvent under reduced pressure to yield the crude Dimethyl 4-

bromopyridine-2,6-dicarboxylate.

Purification: Purify the crude product by column chromatography on silica gel to obtain the

pure diester.

Step 2: Synthesis of 4-Bromopyridine-2,6-dimethanol

This protocol is based on the reduction of pyridine dicarboxylates to the corresponding

dimethanol.

Reaction Setup: Dissolve the purified Dimethyl 4-bromopyridine-2,6-dicarboxylate (1.0

equivalent) in anhydrous methanol in a round-bottom flask under an inert atmosphere (e.g.,
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nitrogen or argon).

Addition of Reducing Agent: Cool the solution to 0°C in an ice bath. Add sodium borohydride

(NaBH₄) (4.0 equivalents) portion-wise, ensuring the temperature remains below 10°C.

Reaction Conditions: After the addition is complete, allow the reaction mixture to warm to

room temperature (approx. 20°C) and stir for 12-16 hours. Monitor the reaction by TLC until

the starting material is consumed.

Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous

sodium carbonate solution.

Concentration: Remove the methanol under reduced pressure.

Extraction: Extract the aqueous residue with a suitable organic solvent, such as a 10:1

mixture of dichloromethane/methanol.

Drying and Concentration: Dry the combined organic extracts over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure to yield the crude 4-Bromopyridine-
2,6-dimethanol as a solid.

Purification: The crude product can be further purified by recrystallization or column

chromatography if necessary.

This guide provides foundational information for researchers working with 4-Bromopyridine-
2,6-dimethanol. The provided protocols are illustrative and may require optimization based on

specific laboratory conditions and available starting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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